Cas no 1805607-74-2 (Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate
• CAS No: 1805607-74-2
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888546
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-15-7-5(8(10)11)12-3-4(6(7)13)9(14)16-2/h3,8H,1-2H3,(H,12,13)
• InChI Key： NIAOUBQAFUNSJD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(C(=O)OC)=CN1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate (CAS No. 1805607-74-2) is a compound of significant interest in the field of organic chemistry, particularly in the development of bioactive molecules. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmacology, agrochemistry, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a hydroxyl group at position 4, a methoxy group at position 3, and a methyl ester at position 5.

The synthesis of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and esterification. The presence of multiple functional groups in this molecule makes it a versatile building block for further chemical modifications. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce reaction time, leveraging advancements in catalytic systems and green chemistry principles.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in oncology drug development.

In the agricultural sector, this compound has been investigated for its pesticidal properties. The difluoromethyl group is known to enhance the stability and bioavailability of agrochemicals, while the hydroxyl and methoxy groups contribute to hydrogen bonding and solubility. Recent field trials have demonstrated that Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate shows selective toxicity against certain insect pests without significant adverse effects on non-target organisms.

From a materials science perspective, this compound has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylate group serves as a coordinating unit, enabling the formation of extended networks with potential applications in gas storage and catalysis.

Recent advancements in computational chemistry have also shed light on the electronic properties of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits a conjugated π-system with delocalized electrons, which could be harnessed for optoelectronic applications. Additionally, molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological macromolecules.

In conclusion, Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-5-carboxylate (CAS No. 1805607-74-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry.